Cas no 1352538-69-2 (1-Butyl-2-morpholin-4-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl)

• Product Name: 1-Butyl-2-morpholin-4-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl
• CAS No: 1352538-69-2
• MF: C₁₈H₂₉N₃O
• MW: 303.442364454269
• CID: 5188897
• Update Time: 2025-07-17

1-Butyl-2-morpholin-4-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-2-morpholin-4-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl

• Inchi： 1S/C18H29N3O/c1-2-3-10-20-11-5-4-8-17(20)16-7-6-9-19-18(16)21-12-14-22-15-13-21/h6-7,9,17H,2-5,8,10-15H2,1H3
• InChI Key： NEMOWILWBKWSFX-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2C2CCCCN2CCCC)CCOCC1

Additional information on 1-Butyl-2-morpholin-4-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl

Research Brief on 1-Butyl-2-morpholin-4-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl (CAS: 1352538-69-2)

The compound 1-Butyl-2-morpholin-4-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl (CAS: 1352538-69-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of 1-Butyl-2-morpholin-4-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The compound's unique structural features, including the morpholine and bipyridinyl moieties, contribute to its ability to modulate kinase activity with high specificity and potency.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-Butyl-2-morpholin-4-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl exhibits selective inhibition of the PI3K/AKT/mTOR pathway, a key signaling cascade implicated in tumor growth and survival. The compound showed nanomolar potency against PI3Kα and mTOR, with minimal off-target effects, making it a promising candidate for further preclinical development.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the compound's potential as an anti-inflammatory agent. The study revealed that 1-Butyl-2-morpholin-4-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its utility in treating chronic inflammatory conditions like rheumatoid arthritis.

The synthesis of 1-Butyl-2-morpholin-4-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl has also been optimized in recent years. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, achieving a high yield of over 80% with excellent purity. This advancement is critical for facilitating large-scale production and further pharmacological evaluation.

Despite these promising findings, challenges remain in the development of 1-Butyl-2-morpholin-4-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability, necessitating further structural modifications to improve its drug-like properties. Additionally, in vivo toxicity studies are required to assess its safety profile comprehensively.

In conclusion, 1-Butyl-2-morpholin-4-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl represents a versatile and potent scaffold with significant potential in both oncology and inflammation research. Ongoing studies are expected to elucidate its full therapeutic potential and address current limitations, paving the way for its eventual clinical translation.